Cas no 59729-24-7 (3-methyl-3-sulfanylbutanoic acid)

3-Methyl-3-sulfanylbutanoic acid is a sulfur-containing carboxylic acid with the molecular formula C5H10O2S. Its key structural features include a thiol group (–SH) and a carboxyl group (–COOH) attached to a branched carbon chain, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its role in the production of flavor and fragrance compounds, where its sulfur moiety contributes to unique organoleptic properties. Additionally, its reactive functional groups allow for further derivatization, enabling applications in pharmaceuticals and agrochemicals. The compound’s stability and compatibility with various reaction conditions enhance its utility in industrial and research settings.

3-methyl-3-sulfanylbutanoic acid structure

59729-24-7 structure

Product Name:3-methyl-3-sulfanylbutanoic acid

CAS No:59729-24-7

MF:C₅H₁₀O₂S

MW:134.196700572968

MDL:MFCD00220445

CID:337474

PubChem ID:9812786

Update Time:2025-05-28

3-methyl-3-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-mercapto-3-methyl-
- 3-mercapto-3-methylbutanoic acid
- 3-methyl-3-sulfanylbutanoic acid
- AKOS006375831
- 59729-24-7
- 3-methyl-3-sulfanylbutanoicacid
- ZBQGMMDOBGOEHH-UHFFFAOYSA-N
- DTXSID00431012
- 3-mercapto-3-methylbutyric acid
- EN300-218482
- MFCD00220445
- SCHEMBL869206
- MDL： MFCD00220445
- Inchi： 1S/C5H10O2S/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
- InChI Key： ZBQGMMDOBGOEHH-UHFFFAOYSA-N
- SMILES： SC(C)(C)CC(=O)O

Computed Properties

Exact Mass: 134.0402
Monoisotopic Mass: 134.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 98.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 37.3

3-methyl-3-sulfanylbutanoic acid Pricemore >>

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Ambeed	A1071055-1g	3-Methyl-3-sulfanylbutanoic acid	59729-24-7	95%	1g	$678.0	2023-03-07
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Enamine	EN300-218482-1.0g	3-methyl-3-sulfanylbutanoic acid	59729-24-7	95%	1g	$0.0	2023-06-07
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Enamine	EN300-218482-5.0g	3-methyl-3-sulfanylbutanoic acid	59729-24-7	95%	5.0g	$2981.0	2023-02-22
Enamine	EN300-218482-10.0g	3-methyl-3-sulfanylbutanoic acid	59729-24-7	95%	10.0g	$4421.0	2023-02-22
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